![molecular formula C14H12N4O3S B2600690 N-(5-methylisoxazol-3-yl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide CAS No. 1251564-56-3](/img/structure/B2600690.png)
N-(5-methylisoxazol-3-yl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide
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Description
N-(5-methylisoxazol-3-yl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C14H12N4O3S and its molecular weight is 316.34. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Material Science
Researchers have developed methods for chemical oxidation and synthesis that yield novel compounds with potential applications in material science and as intermediates for further chemical reactions. For instance, chemical oxidation of related compounds has been explored to understand the reaction pathways and create derivatives with potential utility in materials science (S. Adolphe-Pierre et al., 1998). Similarly, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds showcases the versatility of these chemical frameworks for developing new materials with specific properties (A. Abu‐Hashem et al., 2020).
Biological Activities
The biological activities of compounds structurally related to "N-(5-methylisoxazol-3-yl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide" have been extensively researched. Studies have identified compounds with significant anti-inflammatory, analgesic, and antimicrobial activities. For example, certain derivatives have been synthesized and shown to exhibit potent anti-inflammatory and analgesic properties, offering insights into their mechanism of action and potential therapeutic applications (E. Rajanarendar et al., 2012). Additionally, the synthesis and evaluation of novel heterocycles incorporating a thiadiazole moiety have demonstrated insecticidal activities against agricultural pests, highlighting their potential application in pest management strategies (A. Fadda et al., 2017).
Antimicrobial and Antitumor Applications
Compounds related to the chemical structure have also been studied for their antimicrobial and antitumor activities. Novel antitumor acetamide derivatives containing a pyrazole moiety have been synthesized and evaluated for their efficacy against various cancer cell lines, indicating a promising avenue for the development of new cancer therapies (S. Alqasoumi et al., 2009). Moreover, the design and synthesis of isoxazolyl pyrimidoquinolines and chromenopyrimidinones have revealed antimicrobial, anti-inflammatory, and analgesic activities, suggesting their potential use in medical treatments (Design, synthesis, antimicrobial, anti-inflammatory and analgesic activity of novel isoxazolyl pyrimido[4,5-b]quinolines and isoxazolyl chromeno[2,3-d]pyrimidin-4-ones., 2012).
Properties
IUPAC Name |
N-(5-methyl-1,2-oxazol-3-yl)-2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O3S/c1-9-5-12(17-21-9)16-13(19)7-18-8-15-10(6-14(18)20)11-3-2-4-22-11/h2-6,8H,7H2,1H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGCWCCTUHSJFQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)CN2C=NC(=CC2=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.